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molecular formula C7H3N3O4 B1296554 2,4-Dinitrobenzonitrile CAS No. 4110-33-2

2,4-Dinitrobenzonitrile

Cat. No. B1296554
CAS RN: 4110-33-2
M. Wt: 193.12 g/mol
InChI Key: KCUDEOWPXBMDJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05597823

Procedure details

The product from Example 47B (3.73 g, 19.3 mmol) was treated with 1 equivalent ethyl thioglycolate and 1 equivalent K2CO3 in ethanol by the procedure described in Example 41A to yield the title compound (2.35 g, 46%). m.p. 169°-170° C. 1H NMR (300 MHz, DMSO) δ8.90 (d, 1H), 8.37 (d, 1H), 8.20 (dd, 1H), 7.29 (br s, 2H), 4.31 (q, 2H), 1.31 (t, 3H). MS (DCI/NH3) m/e 284 (M+NH4)+.
Name
product
Quantity
3.73 g
Type
reactant
Reaction Step One
Name
ethyl thioglycolate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
title compound
Yield
46%

Identifiers

REACTION_CXSMILES
[N+]([C:4]1[CH:11]=[C:10]([N+:12]([O-:14])=[O:13])[CH:9]=[CH:8][C:5]=1[C:6]#[N:7])([O-])=O.[C:15]([O:19][CH2:20]C)(=[O:18])[CH2:16][SH:17].C([O-])([O-])=O.[K+].[K+]>C(O)C>[NH2:7][C:6]1[C:5]2[CH:8]=[CH:9][C:10]([N+:12]([O-:14])=[O:13])=[CH:11][C:4]=2[S:17][C:16]=1[C:15]([O:19][CH3:20])=[O:18] |f:2.3.4|

Inputs

Step One
Name
product
Quantity
3.73 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C#N)C=CC(=C1)[N+](=O)[O-]
Name
ethyl thioglycolate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CS)(=O)OCC
Name
K2CO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
NC1=C(SC2=C1C=CC(=C2)[N+](=O)[O-])C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 2.35 g
YIELD: PERCENTYIELD 46%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.